Esculentin
Esculentin
Esculentin Steroid is a natural product found in Oxystelma esculentum with data available.
Brand Name:
Vulcanchem
CAS No.:
131889-89-9
VCID:
VC21157531
InChI:
InChI=1S/C42H68O17/c1-19-29(44)34(53-9)30(45)37(56-19)59-33-21(3)55-28(16-26(33)52-8)58-32-20(2)54-27(15-25(32)51-7)57-24-11-12-38(5)23(14-24)10-13-41(49)35(38)31(46)36(47)39(6)17-40(48,22(4)43)18-42(39,41)50/h10,19-21,24-37,44-50H,11-18H2,1-9H3
SMILES:
CC1C(C(C(C(O1)OC2C(OC(CC2OC)OC3C(OC(CC3OC)OC4CCC5(C6C(C(C7(CC(CC7(C6(CC=C5C4)O)O)(C(=O)C)O)C)O)O)C)C)C)O)OC)O
Molecular Formula:
C42H68O17
Molecular Weight:
845 g/mol
Esculentin
CAS No.: 131889-89-9
Cat. No.: VC21157531
Molecular Formula: C42H68O17
Molecular Weight: 845 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Esculentin Steroid is a natural product found in Oxystelma esculentum with data available. |
|---|---|
| CAS No. | 131889-89-9 |
| Molecular Formula | C42H68O17 |
| Molecular Weight | 845 g/mol |
| IUPAC Name | 1-[3-[5-[5-(3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-8,11,12,14,16-pentahydroxy-10,13-dimethyl-1,2,3,4,7,9,11,12,15,17-decahydrocyclopenta[a]phenanthren-16-yl]ethanone |
| Standard InChI | InChI=1S/C42H68O17/c1-19-29(44)34(53-9)30(45)37(56-19)59-33-21(3)55-28(16-26(33)52-8)58-32-20(2)54-27(15-25(32)51-7)57-24-11-12-38(5)23(14-24)10-13-41(49)35(38)31(46)36(47)39(6)17-40(48,22(4)43)18-42(39,41)50/h10,19-21,24-37,44-50H,11-18H2,1-9H3 |
| Standard InChI Key | DPMVYTYRMGJDQQ-UHFFFAOYSA-N |
| SMILES | CC1C(C(C(C(O1)OC2C(OC(CC2OC)OC3C(OC(CC3OC)OC4CCC5(C6C(C(C7(CC(CC7(C6(CC=C5C4)O)O)(C(=O)C)O)C)O)O)C)C)C)O)OC)O |
| Canonical SMILES | CC1C(C(C(C(O1)OC2C(OC(CC2OC)OC3C(OC(CC3OC)OC4CCC5(C6C(C(C7(CC(CC7(C6(CC=C5C4)O)O)(C(=O)C)O)C)O)O)C)C)C)O)OC)O |
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